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Compound of Interest

Compound Name: Phenyl 4-hydroxybenzoate

Cat. No.: B096878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenyl 4-hydroxybenzoate, also known as phenylparaben, is an organic compound with the

CAS number 17696-62-7. It is the ester of phenol and 4-hydroxybenzoic acid.[1][2] This

technical guide provides a comprehensive overview of its chemical and physical properties,

synthesis, spectral data, and known biological activities, with a focus on its mechanism of

action.

Core Properties
Phenyl 4-hydroxybenzoate is a white to off-white crystalline solid.[2] It is recognized for its

antimicrobial properties and is used as a preservative in cosmetics and personal care products.

[2][3]

Physicochemical Data
A summary of the key physicochemical properties of Phenyl 4-hydroxybenzoate is presented

in the table below for easy reference.
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Property Value Source(s)

CAS Number 17696-62-7 [1][4]

Molecular Formula C₁₃H₁₀O₃ [1][2]

Molecular Weight 214.22 g/mol [1][5]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 180-183 °C [3]

Boiling Point

Decomposes (similar to its

precursor 4-hydroxybenzoic

acid)

[6]

Solubility

Limited solubility in water;

Soluble in organic solvents like

ethanol and acetone

[2]

Storage Store at 2°C - 8°C [4]

Spectral Data
The following tables summarize the key spectral data for Phenyl 4-hydroxybenzoate.

¹H NMR Spectral Data

Chemical Shift (ppm) Multiplicity Assignment

Data not explicitly found in

search results

¹³C NMR Spectral Data

Chemical Shift (ppm) Assignment

Data not explicitly found in search results
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IR Spectral Data

Wavenumber (cm⁻¹) Assignment

Data not explicitly found in search results

Mass Spectrometry Data

m/z Interpretation

214 [M]+ (Molecular Ion)

121 Base Peak

93 Fragment

Note: While the presence of spectral data is confirmed in databases like PubChem, specific

peak lists were not available in the provided search results.[1]

Experimental Protocols
Synthesis of Phenyl 4-hydroxybenzoate via Fischer
Esterification
The synthesis of Phenyl 4-hydroxybenzoate can be achieved through the Fischer

esterification of 4-hydroxybenzoic acid with phenol in the presence of an acid catalyst.[7][8]

Materials:

4-hydroxybenzoic acid

Phenol

Concentrated sulfuric acid (catalyst)

Toluene (solvent)

Sodium bicarbonate solution (for neutralization)
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Anhydrous magnesium sulfate (for drying)

Round-bottom flask

Reflux condenser

Separatory funnel

Beakers and other standard laboratory glassware

Procedure:

In a round-bottom flask, dissolve 4-hydroxybenzoic acid and a molar excess of phenol in

toluene.

Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

Attach a reflux condenser and heat the mixture to reflux. The progress of the reaction can be

monitored by observing the removal of water, for example, using a Dean-Stark apparatus.

After the reaction is complete (typically after several hours), allow the mixture to cool to room

temperature.

Transfer the reaction mixture to a separatory funnel and wash it with a saturated sodium

bicarbonate solution to neutralize the acidic catalyst.

Wash the organic layer with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and remove the solvent under reduced pressure to obtain

the crude Phenyl 4-hydroxybenzoate.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water).

Workflow for Fischer Esterification:
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Fischer Esterification Workflow

Biological Activity and Mechanism of Action
Phenyl 4-hydroxybenzoate, as a member of the paraben family, exhibits antimicrobial activity,

particularly against fungi and Gram-positive bacteria.[9] Its mechanism of action is believed to

involve the disruption of bacterial membrane transport processes.[9]

Antimicrobial Signaling Pathway
One proposed mechanism for the antimicrobial action of parabens involves their interaction

with mechanosensitive channels in bacteria, such as E. coli. This interaction can disrupt the

osmotic gradients essential for bacterial survival.[10]
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Antimicrobial Mechanism of Parabens

Anti-inflammatory Activity
Phenyl 4-hydroxybenzoate has also been noted for its potential anti-inflammatory properties,

which are thought to stem from its ability to inhibit cyclooxygenase (COX) enzymes. These

enzymes are key to the synthesis of prostaglandins, which are mediators of inflammation.

Prostaglandin Synthesis Inhibition Pathway:
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COX Inhibition Pathway

Conclusion
Phenyl 4-hydroxybenzoate is a compound with significant applications as a preservative due

to its antimicrobial properties. Its synthesis is achievable through standard organic chemistry

techniques like Fischer esterification. While its general mechanisms of antimicrobial and anti-

inflammatory action are understood, further research into specific signaling pathways and

detailed quantitative properties would be beneficial for the scientific and drug development

communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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